Cas no 309928-69-6 (Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester)

Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester structure
309928-69-6 structure
Product Name:Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester
CAS No:309928-69-6
MF:C22H15BrO2
MW:391.257305383682
CID:1445062
Update Time:2024-08-23

Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester
    • Inchi: 1S/C22H15BrO2/c23-18-9-5-8-17(13-18)22(24)25-14-21-19-10-3-1-6-15(19)12-16-7-2-4-11-20(16)21/h1-13H,14H2
    • InChI Key: IEABBODQGWHTTH-UHFFFAOYSA-N
    • SMILES: C(OCC1C2=CC=CC=C2C=C2C=1C=CC=C2)(=O)C1=CC=CC(Br)=C1

Computed Properties

  • Exact Mass: 390.02555

Experimental Properties

  • Density: 1.436±0.06 g/cm3(Predicted)
  • Boiling Point: 544.3±25.0 °C(Predicted)
  • PSA: 26.3
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